Tyr-D-Ser(OtBu)-Gly-Phe-Leu-Thr(OtBu)
Tyr-D-Ser(OtBu)-Gly-Phe-Leu-Thr(OtBu)
Brand Name:
Vulcanchem
CAS No.:
114414-60-7
VCID:
VC0052036
InChI:
InChI=1S/C41H62N6O10/c1-24(2)19-30(38(53)47-34(39(54)55)25(3)57-41(7,8)9)45-37(52)31(21-26-13-11-10-12-14-26)44-33(49)22-43-36(51)32(23-56-40(4,5)6)46-35(50)29(42)20-27-15-17-28(48)18-16-27/h10-18,24-25,29-32,34,48H,19-23,42H2,1-9H3,(H,43,51)(H,44,49)(H,45,52)(H,46,50)(H,47,53)(H,54,55)/t25-,29+,30+,31+,32-,34+/m1/s1
SMILES:
CC(C)CC(C(=O)NC(C(C)OC(C)(C)C)C(=O)O)NC(=O)C(CC1=CC=CC=C1)NC(=O)CNC(=O)C(COC(C)(C)C)NC(=O)C(CC2=CC=C(C=C2)O)N
Molecular Formula:
C41H62N6O10
Molecular Weight:
799 g/mol
Tyr-D-Ser(OtBu)-Gly-Phe-Leu-Thr(OtBu)
CAS No.: 114414-60-7
Main Products
VCID: VC0052036
Molecular Formula: C41H62N6O10
Molecular Weight: 799 g/mol
| CAS No. | 114414-60-7 |
|---|---|
| Product Name | Tyr-D-Ser(OtBu)-Gly-Phe-Leu-Thr(OtBu) |
| Molecular Formula | C41H62N6O10 |
| Molecular Weight | 799 g/mol |
| IUPAC Name | (2S,3R)-2-[[(2S)-2-[[(2S)-2-[[2-[[(2R)-2-[[(2S)-2-amino-3-(4-hydroxyphenyl)propanoyl]amino]-3-[(2-methylpropan-2-yl)oxy]propanoyl]amino]acetyl]amino]-3-phenylpropanoyl]amino]-4-methylpentanoyl]amino]-3-[(2-methylpropan-2-yl)oxy]butanoic acid |
| Standard InChI | InChI=1S/C41H62N6O10/c1-24(2)19-30(38(53)47-34(39(54)55)25(3)57-41(7,8)9)45-37(52)31(21-26-13-11-10-12-14-26)44-33(49)22-43-36(51)32(23-56-40(4,5)6)46-35(50)29(42)20-27-15-17-28(48)18-16-27/h10-18,24-25,29-32,34,48H,19-23,42H2,1-9H3,(H,43,51)(H,44,49)(H,45,52)(H,46,50)(H,47,53)(H,54,55)/t25-,29+,30+,31+,32-,34+/m1/s1 |
| Standard InChIKey | NLAVVHBUSPGVFG-GQAKXHIGSA-N |
| Isomeric SMILES | C[C@H]([C@@H](C(=O)O)NC(=O)[C@H](CC(C)C)NC(=O)[C@H](CC1=CC=CC=C1)NC(=O)CNC(=O)[C@@H](COC(C)(C)C)NC(=O)[C@H](CC2=CC=C(C=C2)O)N)OC(C)(C)C |
| SMILES | CC(C)CC(C(=O)NC(C(C)OC(C)(C)C)C(=O)O)NC(=O)C(CC1=CC=CC=C1)NC(=O)CNC(=O)C(COC(C)(C)C)NC(=O)C(CC2=CC=C(C=C2)O)N |
| Canonical SMILES | CC(C)CC(C(=O)NC(C(C)OC(C)(C)C)C(=O)O)NC(=O)C(CC1=CC=CC=C1)NC(=O)CNC(=O)C(COC(C)(C)C)NC(=O)C(CC2=CC=C(C=C2)O)N |
| Sequence | YXGFLX |
| PubChem Compound | 24868241 |
| Last Modified | Nov 11 2021 |
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